Cas no 612504-41-3 (2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile)
612504-41-3 structure
Product Name:2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile
CAS No:612504-41-3
MF:C8H10N2S
MW:166.243400096893
CID:954208
PubChem ID:23005518
Update Time:2025-04-19
2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarbonitrile,2-amino-5-(1-methylethyl)-(9CI)
- 2-amino-5-propan-2-ylthiophene-3-carbonitrile
- 2-AMINO-5-ISOPROPYLTHIOPHENE-3-CARBONITRILE
- AKOS004115349
- 2-AMINO-5-(PROPAN-2-YL)THIOPHENE-3-CARBONITRILE
- 612504-41-3
- DB-271924
- SCHEMBL4847045
- EN300-364407
- AB48417
- 3-THIOPHENECARBONITRILE, 2-AMINO-5-(1-METHYLETHYL)-
- 2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile
-
- Inchi： 1S/C8H10N2S/c1-5(2)7-3-6(4-9)8(10)11-7/h3,5H,10H2,1-2H3
- InChI Key： TXDCULBQLGOIOX-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C=C1C(C)C)N
Computed Properties
- Exact Mass: 166.05646950g/mol
- Monoisotopic Mass: 166.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 78Ų
2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A578450-25mg |
2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 25mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A578450-50mg |
2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 50mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A578450-250mg |
2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 250mg |
$ 365.00 | 2022-06-08 | ||
| Enamine | EN300-364407-0.05g |
2-amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 95% | 0.05g |
$188.0 | 2023-03-02 | |
| Enamine | EN300-364407-0.1g |
2-amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 95% | 0.1g |
$282.0 | 2023-03-02 | |
| Enamine | EN300-364407-0.25g |
2-amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 95% | 0.25g |
$403.0 | 2023-03-02 | |
| Enamine | EN300-364407-0.5g |
2-amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 95% | 0.5g |
$636.0 | 2023-03-02 | |
| Enamine | EN300-364407-1.0g |
2-amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-364407-2.5g |
2-amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 95% | 2.5g |
$1594.0 | 2023-03-02 | |
| Enamine | EN300-364407-5.0g |
2-amino-5-(propan-2-yl)thiophene-3-carbonitrile |
612504-41-3 | 95% | 5.0g |
$2360.0 | 2023-03-02 |
2-Amino-5-(propan-2-yl)thiophene-3-carbonitrile Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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